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Compound of Interest

Compound Name: Ibudilast-d7

Cat. No.: B10783412

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of Ibudilast-d7, a deuterated internal standard used in the quantification of ibudilast.

Ibudilast-d7, like its non-deuterated counterpart, is classified as hazardous. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1]
Adherence to proper disposal protocols is therefore not just a matter of regulatory compliance,
but a critical component of a robust safety culture.

Hazard Identification and Safety Precautions

Before handling Ibudilast-d7, it is essential to be aware of its potential hazards. The following
table summarizes the key hazard information based on the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals.
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Hazard Class Hazard Statement Signal Word Pictogram
Acute Toxicity - Oral H302: Harmful if )
Warning GHSO07
(Category 4) swallowed
Skin Irritation H315: Causes skin )
o Warning GHSO07
(Category 2) irritation
Eye Irritation H319: Causes serious ]
o Warning GHSO07
(Category 2A) eye irritation
Specific Target Organ
Toxicity - Single H335: May cause ]
i L Warning GHSO07
Exposure (Category respiratory irritation
3)

Source: Cayman Chemical Safety Data Sheet[1]

Personal Protective Equipment (PPE): When handling Ibudilast-d7, always wear appropriate
personal protective equipment:

» Eye Protection: Safety glasses with side-shields or goggles.[2]
e Hand Protection: Chemical-resistant gloves.

o Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, use a
NIOSH-approved respirator.[2]

o Skin and Body Protection: A lab coat or other protective clothing should be worn.[2]

Step-by-Step Disposal Procedure

The primary recommendation for the disposal of chemical waste is to follow local, state, and
federal regulations. For specific guidance, consult your institution's Environmental Health and
Safety (EHS) department. The following steps provide a general framework for the proper
disposal of Ibudilast-d7.

1. Waste Collection:
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5.

Collect waste Ibudilast-d7, including any contaminated materials (e.g., pipette tips, vials,
absorbent paper), in a designated and clearly labeled hazardous waste container.

The container should be compatible with the chemical, properly sealed, and stored in a
designated secondary containment area to prevent spills.

. In-Lab Deactivation (if applicable and approved):

For small quantities, your institution's EHS department may have specific protocols for in-lab
deactivation. Do not attempt any chemical deactivation without explicit approval and a
validated standard operating procedure (SOP) from your EHS department.

. Disposal as Chemical Waste:

Ibudilast-d7 should be disposed of as chemical waste through a licensed hazardous waste
disposal company.

Follow your institution's procedures for requesting a hazardous waste pickup. This typically
involves completing a hazardous waste manifest detailing the contents of the waste
container.

. Disposal of Empty Containers:

Thoroughly rinse empty containers with a suitable solvent (e.g., methanol or chloroform, as
Ibudilast-d7 is soluble in these[3]).

Collect the rinseate as hazardous waste.

Once triple-rinsed, the empty container can often be disposed of as non-hazardous waste.
However, confirm this with your institution's EHS guidelines.

Before disposing of the container, deface or remove the original label to prevent misuse.[4]

[5]

General Guidance for Unused Medicines (for context, not direct application to research-

grade chemicals): While research-grade chemicals have stricter disposal requirements, it is

useful to be aware of general guidelines for pharmaceutical disposal. The U.S. Food and Drug
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Administration (FDA) and the Drug Enforcement Administration (DEA) recommend the
following for unused household medicines, which underscores the importance of preventing
environmental contamination:

Do not flush unless specifically instructed to do so.[5][6]
e Do not pour down the drain.
o Utilize drug take-back programs when available.[4][5][6]

« If no take-back program is available, mix the substance with an undesirable material like
coffee grounds or cat litter, place it in a sealed container, and dispose of it in the household
trash.[4][5][7]

Note: The household disposal method is not recommended for laboratory quantities of
Ibudilast-d7, which must be managed as hazardous chemical waste.

Logical Workflow for Ibudilast-d7 Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Ibudilast-d7.
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Ibudilast-d7 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Ibudilast-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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